Cas no 53732-41-5 (4-Oxazolemethanol,4,5-dihydro-2-methyl-5-phenyl-, (4S,5S)-)

• Product Name: 4-Oxazolemethanol,4,5-dihydro-2-methyl-5-phenyl-, (4S,5S)-
• CAS No: 53732-41-5
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• CID: 375705
• PubChem ID: 24851283
• Update Time: 2025-04-19

4-Oxazolemethanol,4,5-dihydro-2-methyl-5-phenyl-, (4S,5S)- Chemical and Physical Properties

Names and Identifiers

• 4-Oxazolemethanol,4,5-dihydro-2-methyl-5-phenyl-, (4S,5S)-
• (4S,5S)-(-)-2-Methyl-5-Phenyl-2-Oxazoline-4-Methanol
• (4S,5S)-(?)-2-Methyl-5-phenyl-2-oxazoline-4-methanol
• [(4S,5S)-2-methyl-5-phenyl-4,5-dihydro-1,3-oxazol-4-yl]methanol
• (2-methyl-5-phenyl-4,5-dihydro-1,3-oxazol-4-yl)methanol
• (4S,5S)-(-)-4-Hydroxymethyl-2-methyl-5-phenyl-2-oxazoline
• [(4R,5S)-2-methyl-5-phenyl-4,5-dihydro-1,3-oxazol-4-yl]methanol
• ((4S,5S)-2-Methyl-5-phenyl-4,5-dihydrooxazol-4-yl)methanol
• (4S,5S)-()-2-Methyl-5-phenyl-2-oxazoline-4-methanol
• InChI=1/C11H13NO2/c1-8-12-10(7-13)11(14-8)9-5-3-2-4-6-9/h2-6,10-11,13H,7H2,1H3/t10-,11-/m0/s
• AKOS015913533
• (4S,5S)-(-)-2-Methyl-5-phenyl-2-oxazoline-4-methanol, 98%
• 53732-41-5
• NTCJMVHDZUBYNA-QWRGUYRKSA-N
• MFCD00064825
• (2-Methyl-5-phenyl-4,5-dihydro-1,3-oxazol-4-yl)methanol #
• (4S,5S)-4,5-Dihydro-2-methyl-5-phenyl-4-oxazolemethanol
• 4-Oxazolemethanol, 4,5-dihydro-2-methyl-5-phenyl-, (4S-trans)-
• SCHEMBL4293581
• NS00057385
• (4S,5S)-4,5-Dihydro-4-hydroxymethyl-2-methyl-5-phenyloxazole

• MDL： MFCD00064825
• Inchi： 1S/C11H13NO2/c1-8-12-10(7-13)11(14-8)9-5-3-2-4-6-9/h2-6,10-11,13H,7H2,1H3/t10-,11-/m0/s1
• InChI Key： NTCJMVHDZUBYNA-QWRGUYRKSA-N
• SMILES： O1C(C)=N[C@@H](CO)[C@@H]1C1C=CC=CC=1

Computed Properties

• Exact Mass: 191.094629
• Monoisotopic Mass: 191.094629
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.8
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.7

Experimental Properties

• Color/Form: solid
• Density: 1.19
• Melting Point: 61-65 °C (lit.)
• Boiling Point: 322.2°Cat760mmHg
• Flash Point: 148.7°C
• Refractive Index: 1.578
• Solubility: Not available
• Optical Activity: [α]20/D −172°, c = 10.8 in chloroform

4-Oxazolemethanol,4,5-dihydro-2-methyl-5-phenyl-, (4S,5S)- Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： 22-24/25